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Compound of Interest

Compound Name: Tazofelone

Cat. No.: B15609773

For researchers, scientists, and drug development professionals, the integrity of scientific
discovery is intrinsically linked to a culture of safety. The proper handling and disposal of novel
chemical entities like Tazofelone are paramount to protecting both laboratory personnel and
the environment. While a specific Safety Data Sheet (SDS) with explicit disposal instructions for
Tazofelone is not publicly available, its classification as a research chemical necessitates its
treatment as hazardous waste. Adherence to established protocols for hazardous materials is
therefore mandatory.

This guide provides essential, step-by-step logistical information for the proper disposal of
Tazofelone, based on general best practices for hazardous pharmaceutical and chemical
waste management.

Chemical and Physical Properties of Tazofelone

Understanding the fundamental properties of a compound is the first step in ensuring its safe
handling and disposal. The following table summarizes the key quantitative data for
Tazofelone.
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Property Value Source
Molecular Formula C1sH27NO2S PubChem[1][2]
Molecular Weight 321.48 g/mol PubChem[1][2]

5-[(3,5-ditert-butyl-4-
IUPAC Name hydroxyphenyl)methyl]-1,3- PubChem[1]

thiazolidin-4-one

CAS Number 136433-51-7 PubChem[1]

Hazard Profile and Safety Precautions

While specific toxicological data for Tazofelone is not thoroughly established, compounds of a
similar nature are often classified with potential health risks. For instance, general hazard
statements for research chemicals can include H302 ("Harmful if swallowed") and H351
("Suspected of causing cancer")[3]. Therefore, Tazofelone should be handled with the
assumption that it is a hazardous substance.

Personal Protective Equipment (PPE) is mandatory:

Hand Protection: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety goggles or a face shield.

Skin and Body Protection: A lab coat or impervious clothing is required.

Respiratory Protection: If handling powders or creating aerosols, use a suitable respirator
within a certified chemical fume hood.

Step-by-Step Disposal Protocol for Tazofelone

The following protocol outlines the necessary steps for the safe disposal of Tazofelone waste,
including unused product, contaminated materials, and trace amounts. This procedure is
designed to comply with general guidelines from regulatory bodies like the Environmental
Protection Agency (EPA) and best practices in laboratory safety.

1. Waste Segregation and Identification:
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Initial Assessment: Determine if the Tazofelone waste is considered "trace" or "bulk"
contamination.

o Trace Waste: Includes empty containers (vials, flasks) that held Tazofelone, as well as
contaminated PPE (gloves, wipes) and lab supplies (pipette tips, absorbent pads).

o Bulk Waste: Encompasses unused or expired Tazofelone, solutions containing the
compound, and materials from spill clean-ups.

Hazardous Waste Determination: All Tazofelone waste must be managed as hazardous
pharmaceutical waste. This falls under the regulations of the Resource Conservation and
Recovery Act (RCRA) in the United States[4].

. Containerization and Labeling:

Use Designated Containers: Dispose of all Tazofelone waste into dedicated, properly
labeled hazardous waste containers[4][5]. These are typically black containers for hazardous
pharmaceutical waste[4].

Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full
chemical name "Tazofelone," and a description of the contents (e.g., "Solid Waste,"
"Agueous Waste"). Ensure the accumulation start date is recorded.

Container Integrity: Keep the waste container closed at all times, except when adding waste.
Ensure it is in good condition and compatible with the chemical.

. Disposal Procedures for Different Waste Types:

Unused/Expired Tazofelone (Bulk):

[e]

Do not dispose of down the drain or in regular trash.

o

Place the original container with the unused product directly into the designated
hazardous waste container.

o

If transferring from a working solution, ensure the liquid is placed in a compatible, sealable
hazardous waste container for liquids.
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o Empty Containers and Contaminated Labware (Trace):

o Empty containers are still considered hazardous and must be placed in the solid
hazardous waste stream[5].

o Contaminated lab supplies such as gloves, wipes, and plasticware should be collected in
the same solid hazardous waste container.

o Spill Residue:
o Absorb any spills with a chemically inert material (e.g., diatomite, universal binders)[6].
o Carefully collect all contaminated absorbent material and cleaning supplies.
o Place all spill residue into the designated solid hazardous waste container[5].

4. Storage and Final Disposal:

o Temporary Storage: Store the sealed and labeled hazardous waste container in a
designated, secure satellite accumulation area within the laboratory.

» Professional Disposal: Arrange for the collection of the hazardous waste by your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor. These materials will be transported to an approved waste disposal plant for
proper treatment, typically via incineration[4].

Disclaimer: This protocol is a general guideline based on best practices for handling hazardous
research chemicals. Always consult your institution's specific waste disposal procedures and
the Environmental Health and Safety (EHS) department for definitive guidance.

Logical Workflow for Tazofelone Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Tazofelone waste.
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Caption: Workflow for the safe disposal of Tazofelone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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